Cas no 1132662-08-8 (CAPECITABINE-D11)
CAPECITABINE-D11 structure
Product Name:CAPECITABINE-D11
CAS No:1132662-08-8
MF:C15H22FN3O6
MW:370.417866230011
CID:824294
PubChem ID:50915978
Update Time:2025-09-22
CAPECITABINE-D11 Chemical and Physical Properties
Names and Identifiers
-
- CAPECITABINE-D11
- Capecitabine-d11
- 1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
- HY-B0016S
- Capecitabine-d11 (pentyl-d11)
- 5'-Deoxy-5-fluoro-N-{[(~2~H_11_)pentyloxy]carbonyl}cytidine
- DA-51573
- 1132662-08-8
- 5'-Deoxy-5-fluoro-N-[(pentyl-d11-oxy)carbonyl]cytidine
- CS-0089535
- J-002931
- DTXSID90678974
- F90574
-
- Inchi: 1S/C15H22FN3O6/c1-3-4-5-6-24-15(23)18-12-9(16)7-19(14(22)17-12)13-11(21)10(20)8(2)25-13/h7-8,10-11,13,20-21H,3-6H2,1-2H3,(H,17,18,22,23)/t8-,10-,11-,13-/m1/s1/i1D3,3D2,4D2,5D2,6D2
- InChI Key: GAGWJHPBXLXJQN-XSFNBKHLSA-N
- SMILES: FC1C(NC(=O)OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)=O
Computed Properties
- Exact Mass: 370.21800
- Monoisotopic Mass: 370.21830780g/mol
- Isotope Atom Count: 11
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Melting Point: 45-50°C
- PSA: 126.40000
- LogP: 0.77380
CAPECITABINE-D11 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C175652-1mg |
Capecitabine-d11 |
1132662-08-8 | 1mg |
$ 193.00 | 2023-09-08 | ||
| TRC | C175652-5mg |
Capecitabine-d11 |
1132662-08-8 | 5mg |
$ 464.00 | 2023-09-08 | ||
| TRC | C175652-10mg |
Capecitabine-d11 |
1132662-08-8 | 10mg |
$ 781.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207398-1 mg |
Capecitabine-d11, |
1132662-08-8 | 1mg |
¥2,279.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207398A-5 mg |
Capecitabine-d11, |
1132662-08-8 | 5mg |
¥4,813.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207398B-10 mg |
Capecitabine-d11, |
1132662-08-8 | 10mg |
¥8,123.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207398-1mg |
Capecitabine-d11, |
1132662-08-8 | 1mg |
¥2279.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207398A-5mg |
Capecitabine-d11, |
1132662-08-8 | 5mg |
¥4813.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207398B-10mg |
Capecitabine-d11, |
1132662-08-8 | 10mg |
¥8123.00 | 2023-09-05 | ||
| 1PlusChem | 1P008T80-1mg |
CAPECITABINE-D11 |
1132662-08-8 | ≥99% deuterated forms (d1-d11) | 1mg |
$362.00 | 2023-12-26 |
CAPECITABINE-D11 Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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